Cas no 35799-28-1 (N-(3-Nitrophenyl)pyrrolidine-1-carboxamide)

• Product Name: N-(3-Nitrophenyl)pyrrolidine-1-carboxamide
• CAS No: 35799-28-1
• MF: C₁₁H₁₃N₃O₃
• MW: 235.239222288132
• MDL: MFCD06183667
• CID: 322828
• PubChem ID: 350596
• Update Time: 2025-05-27

N-(3-Nitrophenyl)pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxamide,N-(3-nitrophenyl)-
• N-(3-nitrophenyl)pyrrolidine-1-carboxamide
• MFCD06183667
• SCHEMBL434046
• LS-07974
• AKOS005536443
• CS-0287156
• Pyrrolidine-1-carboxylic acid (3-nitro-phenyl)-amide
• Z103379688
• NSC512796
• NSC-512796
• DTXSID30325612
• F94793
• 35799-28-1
• pyrrolidine-1-carboxylic acid (3-nitro phenyl)-amide
• IWWQPBHGXPDITK-UHFFFAOYSA-N
• N-(3-Nitrophenyl)pyrrolidine-1-carboxamide

• MDL： MFCD06183667
• Inchi： 1S/C11H13N3O3/c15-11(13-6-1-2-7-13)12-9-4-3-5-10(8-9)14(16)17/h3-5,8H,1-2,6-7H2,(H,12,15)
• InChI Key： IWWQPBHGXPDITK-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=C(C=1)[N+](=O)[O-])N1CCCC1

Computed Properties

• Exact Mass: 235.09579
• Monoisotopic Mass: 235.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 78.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: -6℃
• Boiling Point: 452.4±37.0 °C at 760 mmHg
• Flash Point: 227.4±26.5 °C
• Refractive Index: 1.653
• PSA: 75.48
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

N-(3-Nitrophenyl)pyrrolidine-1-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(3-Nitrophenyl)pyrrolidine-1-carboxamide

1-Pyrrolidinecarboxamide, N-(3-nitrophenyl)- (CAS No. 35799-28-1): A Comprehensive Overview

1-Pyrrolidinecarboxamide, N-(3-nitrophenyl)-, also referred to by its CAS number 35799-28-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a carboxamide group and a nitrophenyl substituent. The pyrrolidine ring serves as a five-membered nitrogen-containing heterocycle, while the carboxamide group introduces amide functionality, and the 3-nitrophenyl substituent adds electron-withdrawing properties to the molecule.

The synthesis of 1-Pyrrolidinecarboxamide, N-(3-nitrophenyl)- typically involves multi-step organic reactions, including nucleophilic substitutions, amide bond formations, and nitration processes. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound. For instance, researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yield. These developments highlight the importance of this compound in both academic and industrial settings.

One of the most notable applications of 1-Pyrrolidinecarboxamide, N-(3-nitrophenyl)- lies in its role as an intermediate in drug discovery. The compound's structure makes it a valuable building block for constructing bioactive molecules with potential therapeutic applications. For example, studies have shown that derivatives of this compound exhibit promising activity against various enzymes implicated in neurodegenerative diseases. The nitrophenyl group contributes to the molecule's ability to interact with biological targets, while the pyrrolidine ring enhances its pharmacokinetic properties.

Recent research has also focused on the electrochemical properties of 1-Pyrrolidinecarboxamide, N-(3-nitrophenyl)-, particularly in the context of materials science. The compound has been investigated as a component in organic semiconductors and electronic devices due to its ability to facilitate charge transport. Its electron-withdrawing groups and conjugated system make it suitable for applications in organic electronics, such as field-effect transistors and light-emitting diodes.

In terms of physical properties, 1-Pyrrolidinecarboxamide, N-(3-nitrophenyl)- is typically a crystalline solid with a melting point around 180°C. Its solubility in common solvents varies depending on the substituents; however, it generally exhibits moderate solubility in polar aprotic solvents like dimethylformamide (DMF) and dichloromethane (DCM). These properties make it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The safety profile of 1-Pyrrolidinecarboxamide, N-(3-nitrophenyl)- has been extensively studied to ensure its safe handling in laboratory settings. While it is not classified as a hazardous material under standard conditions, proper precautions should be taken during synthesis and use to avoid exposure. Researchers are advised to wear appropriate personal protective equipment (PPE) and work in well-ventilated areas when handling this compound.

In conclusion, 1-Pyrrolidinecarboxamide, N-(3-nitrophenyl)- (CAS No. 35799-28-1) is a versatile compound with diverse applications across multiple disciplines. Its unique structure enables its use as an intermediate in drug discovery and materials science, while ongoing research continues to uncover new potential applications. As advancements in synthetic methods and characterization techniques unfold, this compound is poised to play an increasingly important role in both academic research and industrial development.